4-fluoro-3-methyl-N-((4-(phenylthio)tetrahydro-2H-pyran-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-3-methyl-N-[(4-phenylsulfanyloxan-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C19H22FNO3S2/c1-15-13-17(7-8-18(15)20)26(22,23)21-14-19(9-11-24-12-10-19)25-16-5-3-2-4-6-16/h2-8,13,21H,9-12,14H2,1H3
• InChI Key: UHYRGAISESMTGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCC2(CCOCC2)SC3=CC=CC=C3)F
• Molecular Formula: C19H22FNO3S2
• Molecular Weight: 395.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, with a tetrahydro-2H-pyran-4-yl group attached to a benzenesulfonamide moiety via a methyl linker. The benzenesulfonamide moiety also carries a fluorine and a methyl group.

Scientific Research Applications

Synthesis and Bioactivity Studies

Research on benzenesulfonamide derivatives often focuses on their synthesis and evaluation for various biological activities. For example, a series of benzenesulfonamides were synthesized and tested for their cytotoxicity, tumor-specificity, and potential as carbonic anhydrase inhibitors. Some derivatives exhibited interesting cytotoxic activities, suggesting their potential for anti-tumor activity studies (Gul et al., 2016). Such research indicates that derivatives of benzenesulfonamide, by extension potentially including the compound , could be explored for their anticancer properties.

Sensing and Detection Applications

Another application area for benzenesulfonamide derivatives is in the development of sensors for metal ions. For instance, a pyrazoline-based benzenesulfonamide derivative was utilized for fluorometric "turn-off" sensing of Hg2+ ions, demonstrating high selectivity and sensitivity, which could be crucial for environmental monitoring and safety assessments (Bozkurt & Gul, 2018). This suggests the potential of benzenesulfonamide derivatives, including the specified compound, in the development of sensitive and selective sensors for metal ions or other analytes.

Antidiabetic Agent Development

Benzenesulfonamide derivatives have also been explored for their potential as antidiabetic agents. The synthesis of fluorinated pyrazoles and benzenesulfonylurea derivatives demonstrated significant hypoglycemic activity, indicating the utility of such compounds in the development of new treatments for diabetes (Faidallah et al., 2016). This area of research highlights the potential therapeutic applications of benzenesulfonamide derivatives in managing diabetes.

Mechanism of Action

The mechanism of action for this compound is not provided in the search results. It’s possible that it may act as an inhibitor for certain enzymes or pathways, given the related compounds’ uses.